molecular formula C12H8N2O B8342274 2-(4-Hydroxyphenyl)nicotinonitrile

2-(4-Hydroxyphenyl)nicotinonitrile

Cat. No. B8342274
M. Wt: 196.20 g/mol
InChI Key: PNNGACBCDYQKSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Hydroxyphenyl)nicotinonitrile is a useful research compound. Its molecular formula is C12H8N2O and its molecular weight is 196.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Hydroxyphenyl)nicotinonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Hydroxyphenyl)nicotinonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(4-Hydroxyphenyl)nicotinonitrile

Molecular Formula

C12H8N2O

Molecular Weight

196.20 g/mol

IUPAC Name

2-(4-hydroxyphenyl)pyridine-3-carbonitrile

InChI

InChI=1S/C12H8N2O/c13-8-10-2-1-7-14-12(10)9-3-5-11(15)6-4-9/h1-7,15H

InChI Key

PNNGACBCDYQKSA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(N=C1)C2=CC=C(C=C2)O)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound 56A was prepared in a similar manner to the synthesis of compound 34D by substituting compound 34C and 4-(hydroxymethyl)phenylboronic acid with 2-chloronicotinonitrile and 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol, respectively: ESI (+)/LC/MS: 197 (M+H)+.
Name
compound 34D
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.